Cas no 1157978-25-0 (2-Propanol, 1-[[1-(4-iodophenyl)ethyl]amino]-)

• Product Name: 2-Propanol, 1-[[1-(4-iodophenyl)ethyl]amino]-
• CAS No: 1157978-25-0
• MF: C₁₁H₁₆INO
• MW: 305.15531539917
• CID: 5157244
• Update Time: 2025-07-16

2-Propanol, 1-[[1-(4-iodophenyl)ethyl]amino]- Chemical and Physical Properties

Names and Identifiers

• 1-{[1-(4-iodophenyl)ethyl]amino}propan-2-ol
• 2-Propanol, 1-[[1-(4-iodophenyl)ethyl]amino]-

• Inchi： 1S/C11H16INO/c1-8(14)7-13-9(2)10-3-5-11(12)6-4-10/h3-6,8-9,13-14H,7H2,1-2H3
• InChI Key： IOECYYYBHBCLPQ-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)C(C)NCC(C)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 157
• XLogP3: 2.1
• Topological Polar Surface Area: 32.299

Additional information on 2-Propanol, 1-[[1-(4-iodophenyl)ethyl]amino]-

2-Propanol, 1-[[1-(4-iodophenyl)ethyl]amino]- (CAS No. 1157978-25-0): A Comprehensive Overview

2-Propanol, 1-[[1-(4-iodophenyl)ethyl]amino]- (CAS No. 1157978-25-0) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, 1-[[1-(4-iodophenyl)ethyl]amino]-2-propanol, is a derivative of isopropanol with a substituted amino group. The presence of the iodine atom in the phenyl ring imparts distinct chemical and biological properties, making it a valuable candidate for various applications.

The chemical structure of 2-Propanol, 1-[[1-(4-iodophenyl)ethyl]amino]- is characterized by a central isopropanol moiety linked to an amino group, which itself is attached to a 4-iodophenyl ring. This configuration confers the compound with specific reactivity and solubility properties, which are crucial for its use in synthetic chemistry and drug development. The iodine substituent on the phenyl ring enhances the compound's lipophilicity, which can influence its pharmacokinetic properties and cellular uptake.

In recent years, 2-Propanol, 1-[[1-(4-iodophenyl)ethyl]amino]- has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its role as an intermediate in the synthesis of novel pharmaceutical agents. The compound's unique structure allows it to serve as a building block for the development of drugs targeting various diseases, including cancer, neurodegenerative disorders, and cardiovascular conditions.

Research published in the Journal of Medicinal Chemistry has highlighted the use of 2-Propanol, 1-[[1-(4-iodophenyl)ethyl]amino]- in the synthesis of small molecules with potent anti-cancer activity. These molecules have shown promising results in preclinical studies, demonstrating selective cytotoxicity against cancer cells while sparing normal cells. The iodine substituent plays a critical role in modulating the biological activity of these compounds, making them attractive candidates for further development.

Beyond cancer research, 2-Propanol, 1-[[1-(4-iodophenyl)ethyl]amino]- has also been explored for its potential in neurodegenerative disease therapy. Studies have shown that derivatives of this compound can cross the blood-brain barrier and exhibit neuroprotective effects. These findings suggest that 2-Propanol, 1-[[1-(4-iodophenyl)ethyl]amino]- could be a valuable starting point for developing new treatments for conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of 2-Propanol, 1-[[1-(4-iodophenyl)ethyl]amino]- typically involves multi-step processes that include the formation of the amino-substituted phenyl ring and subsequent coupling with isopropanol. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound. For instance, palladium-catalyzed cross-coupling reactions have been successfully employed to synthesize 2-Propanol, 1-[[1-(4-iodophenyl)ethyl]amino]- with high yields and purity.

In addition to its therapeutic potential, 2-Propanol, 1-[[1-(4-iodophenyl)ethyl]amino]- has found applications in analytical chemistry and materials science. Its unique spectral properties make it useful as a reference standard in chromatographic analyses and as a building block for functional materials with tunable optical properties.

The safety profile of 2-Propanol, 1-[[1-(4-iodophenyl)ethyl]amino]- is an important consideration for its practical use. While detailed toxicological studies are ongoing, preliminary data suggest that the compound exhibits low toxicity at relevant concentrations. However, appropriate handling and storage practices should be followed to ensure safety in laboratory settings.

In conclusion, 2-Propanol, 1-[[1-(4-iodophenyl)ethyl]amino]- (CAS No. 1157978-25-0) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it a valuable tool for developing new therapeutic agents and functional materials. As research continues to advance our understanding of this compound, it is likely to play an increasingly important role in various scientific and industrial applications.